Cas no 157764-12-0 (2-Benzothiazoleacetonitrile,7-methyl-)
157764-12-0 structure
Product Name:2-Benzothiazoleacetonitrile,7-methyl-
CAS No:157764-12-0
MF:C10H8N2S
MW:188.248920440674
CID:107896
Update Time:2024-03-05
2-Benzothiazoleacetonitrile,7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazoleacetonitrile,7-methyl-
- 2-Benzothiazoleacetonitrile,7-methyl-(9CI)
- 2-Benzothiazoleacetonitrile, 7-methyl-
-
- Inchi: 1S/C10H8N2S/c1-7-3-2-4-8-10(7)13-9(12-8)5-6-11/h2-4H,5H2,1H3
- InChI Key: MZMZIAAVAOPDBH-UHFFFAOYSA-N
- SMILES: S1C2=C(C)C=CC=C2N=C1CC#N
Computed Properties
- Exact Mass: 188.04094
- Monoisotopic Mass: 188.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.9A^2
Experimental Properties
- PSA: 36.68
2-Benzothiazoleacetonitrile,7-methyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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